(5S,5aR,8aR,9R)-5-[[(2R,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one

• IUPAC Name: (5S,5aR,8aR,9R)-5-[[(2R,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
• InChI: InChI=1S/C29H32O13/c1-11-36-9-20-27(40-11)24(31)25(32)29(41-20)42-26-14-7-17-16(38-10-39-17)6-13(14)21(22-15(26)8-37-28(22)33)12-4-18(34-2)23(30)19(5-12)35-3/h4-7,11,15,20-22,24-27,29-32H,8-10H2,1-3H3/t11-,15+,20?,21-,22+,24-,25-,26-,27-,29+/m1/s1
• InChI Key: VJJPUSNTGOMMGY-LBYSYZCZSA-N
• Canonical SMILES: CC1OCC2C(O1)C(C(C(O2)OC3C4COC(=O)C4C(C5=CC6=C(C=C35)OCO6)C7=CC(=C(C(=C7)OC)O)OC)O)O
• Isomeric SMILES: C[C@@H]1OCC2[C@@H](O1)[C@@H]([C@H]([C@@H](O2)O[C@H]3[C@H]4COC(=O)[C@@H]4[C@@H](C5=CC6=C(C=C35)OCO6)C7=CC(=C(C(=C7)OC)O)OC)O)O
• Molecular Formula: C29H32O13
• Molecular Weight: 588.6 g/mol

Description

The compound “(5S,5aR,8aR,9R)-5-[[(2R,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one” is a structurally complex polycyclic molecule. Its core consists of a fused benzofuro[6,5-f][1,3]benzodioxol system, substituted with a dihydroxy- and methoxy-decorated phenyl group and a pyrano[3,2-d][1,3]dioxin moiety linked via an ether bond.

Biological Activity

The compound (5S,5aR,8aR,9R)-5-[[(2R,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H- benzofuro[6,5-f][1,3]benzodioxol-8-one , commonly referred to as Etoposide , is a well-studied chemotherapeutic agent. This article delves into its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

Etoposide is classified as a podophyllotoxin derivative . Its molecular formula is $C_{29}H_{32}O_{13}$, with a molecular weight of approximately 588.557 Da. The compound exhibits a complex structure characterized by multiple hydroxyl groups and a benzodioxole moiety that contribute to its biological activity.

Property	Value
Molecular Formula	C29H32O13
Molecular Weight	588.557 Da
IUPAC Name	(5S,5aR,8aR,9R)-...
Synonyms	Etoposide

Etoposide primarily exerts its effects by inhibiting topoisomerase II , an enzyme crucial for DNA replication and repair. The drug forms a stable complex with the enzyme and DNA, leading to double-strand breaks in the DNA helix. This action ultimately triggers apoptosis in rapidly dividing cancer cells.

Key Mechanisms:

• Topoisomerase II Inhibition : Prevents the re-ligation of DNA strands after they are cut.
• Induction of Apoptosis : Triggers programmed cell death in neoplastic cells.
• Cell Cycle Arrest : Particularly affects cells in the S and G2 phases of the cell cycle.

Anticancer Activity

Etoposide is widely used in the treatment of various malignancies including:

• Testicular cancer
• Small cell lung cancer
• Lymphomas

Clinical studies have demonstrated that Etoposide can significantly improve survival rates when used in combination with other chemotherapeutic agents.

Table 2: Summary of Clinical Applications

Cancer Type	Treatment Regimen	Outcome
Testicular Cancer	Etoposide + Cisplatin	Increased survival
Small Cell Lung Cancer	Etoposide + Carboplatin	Improved response rate
Lymphomas	Etoposide + Cyclophosphamide	Enhanced remission

Side Effects

While effective, Etoposide is associated with several side effects including:

• Bone marrow suppression
• Nausea and vomiting
• Alopecia

These adverse effects necessitate careful monitoring during treatment.

Research Findings

Recent studies have explored the potential of Etoposide beyond traditional cancer therapies. Investigations into its antimicrobial properties have revealed moderate to good activity against various bacterial strains. For instance:

• A study indicated that certain derivatives of Etoposide exhibited significant antibacterial activity against resistant strains.
• Research has also highlighted its potential role in treating viral infections due to its ability to inhibit viral replication processes.

Case Study: Antimicrobial Activity

A recent investigation tested Etoposide derivatives for antimicrobial efficacy against a panel of pathogens. The results showed that some compounds displayed promising activity comparable to standard antibiotics.

Table 3: Antimicrobial Activity Results

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Etoposide Derivative A	Staphylococcus aureus	16 µg/mL
Etoposide Derivative B	Escherichia coli	32 µg/mL

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Feature	Target Compound	Compound 163959-36-2	Austrobailignan-1
Core Structure	Benzofurobenzodioxol	Benzofurobenzodioxol	Benzofurobenzodioxol
Carbohydrate Substituent	Pyrano[3,2-d][1,3]dioxin	Pyrano[3,2-d][1,3]dioxin	Methoxy-benzodioxol
Aromatic Group	4-Hydroxy-3,5-dimethoxyphenyl	7-Methoxy-benzodioxol	3,5-Dimethoxyphenyl
Bioactivity Prediction	High (oxygen-rich ligands)	Moderate (reduced polarity)	Moderate (steric hindrance)

Activity and Toxicity Considerations

Structural similarity is a cornerstone for predicting bioactivity, but exceptions exist:

• Activity Cliffs: Minor structural changes, such as hydroxyl group removal or stereochemical inversion, can drastically reduce activity (e.g., 10–100-fold potency drops) .
• Toxicity Divergence : Compounds with >80% Tanimoto similarity may exhibit opposing toxicological profiles due to subtle differences in metabolic pathways (e.g., CYP450 interactions) .
• Hybrid Read-Across : Combining structural similarity (Tanimoto coefficient ≥0.7) with bioactivity data (e.g., gene expression profiles) improves toxicity predictions by 20–30% .

Methodologies for Comparative Analysis

SIMCOMP : A global similarity algorithm effective for detecting biochemical motifs (e.g., shared dioxolane rings) but less sensitive to stereochemistry .

Hybrid Models : Integrate structural similarity with high-throughput screening (HTS) data to predict bioactivity for structurally distant compounds (e.g., 57% accuracy for Tanimoto <0.35) .

Case Studies and Research Findings

• Clustering Analysis: In KEGG/LIGAND databases, the compound clusters with carbohydrate-like molecules due to its pyrano-dioxin group, aligning with pathways like flavonoid biosynthesis .
• Synthetic Analogs : Derivatives with modified methoxy/hydroxy ratios (e.g., ’s compounds 8a–8g) show varied NMR shifts (Δδ 0.2–0.8 ppm) and melting points (161–220°C), correlating with stability and solubility .